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Compound of Interest

Compound Name: Salinixanthin

Cat. No.: B1249706

Essential Safety and Handling Guide for
Salinixanthin

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal protocols for Salinixanthin. Given
the absence of a specific Safety Data Sheet (SDS) for Salinixanthin, these recommendations
are based on best practices for handling light- and air-sensitive carotenoid compounds,
drawing parallels from related substances like Astaxanthin.

Personal Protective Equipment (PPE)

When handling Salinixanthin powder, the following personal protective equipment is
mandatory to ensure personal safety and prevent contamination.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles

Wear chemical safety goggles
that conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[1]

Skin Protection

Gloves

Wear appropriate protective
gloves (e.g., nitrile) to prevent

skin exposure.[1]

Lab Coat

A flame-retardant lab coat
should be worn to protect from

spills and splashes.

Respiratory Protection

Dust Mask/Respirator

Use a dust mask or a
respirator with a particulate
filter if handling large quantities
or if there is a risk of

generating dust.[2]

Salinixanthin Properties

The following table summarizes the known physical and chemical properties of Salinixanthin.

Due to limited available data, some properties are not yet fully characterized.
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Property

Value

Molecular Formula

C40H5204][1]

Molecular Weight

596.84 g/mol [1]

Physical State

Powder Solid[1]

Appearance Reddish violet[1]
Odor Odorless[1]
) ) 216 - 218 °C/ 420.8 - 424.4 °F (for the related
Melting Point .
compound Astaxanthin)[1]
N 0.083 g/L in water (for the related compound
Solubility )
Astaxanthin)[1]
Sensitivity Air and light sensitive[1]

Operational Plan: Handling and Storage

Salinixanthin is sensitive to light and air.[1] Strict adherence to the following procedures is

crucial to maintain its integrity and ensure safety.

Experimental Workflow for Handling Salinixanthin

Preparation

Prepare Inert Atmosphere Work Area
(Glovebox or Schenk Line)

Handling

Post-Handling

Dissolve in 6 Store Stock Solution /., (Dispose of Contaminated)__%
i ivent at-20°C in Amber Vial > [ Materials Properly (C'ea" WEiEE

Step-by-Step Handling Protocol:

Click to download full resolution via product page

Workflow for handling Salinixanthin.
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e Preparation:
o Work in a dedicated area with subdued lighting.[3][4]

o For handling the solid, use an inert atmosphere glovebox or a Schlenk line flushed with an
inert gas like nitrogen or argon to minimize exposure to air.

o Ensure all glassware is clean and dry.
o Personal Protective Equipment (PPE):
o Before handling, put on all required PPE as detailed in the table above.

e Handling the Solid:

[¢]

Allow the container of Salinixanthin to warm to room temperature before opening to
prevent condensation.

[¢]

Inside the inert atmosphere, carefully open the container.

[e]

Use a clean, dry spatula to weigh the desired amount of the powder.

[e]

Promptly and securely seal the original container after use.
e Preparation of Solutions:
o Dissolve the weighed Salinixanthin in a suitable solvent.

o If the solution is to be stored, use an amber vial or a clear vial wrapped in aluminum foil to
protect it from light.[3]

e Storage:

[e]

Store solid Salinixanthin in a tightly sealed container in a freezer.[1]

o

Protect from light and air at all times.[1]

[¢]

Store solutions at low temperatures (e.g., -20°C) in amber vials.
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Disposal Plan

Proper disposal of Salinixanthin and any contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

Waste Segregation and Disposal Workflow
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Disposal workflow for Salinixanthin waste.

Disposal Procedures:
e Solid Waste:

o Collect all contaminated solid waste, such as gloves, weighing paper, and disposable
plasticware, in a designated, clearly labeled hazardous waste container.

e Liquid Waste:

o Collect unused or waste solutions of Salinixanthin in a designated, clearly labeled
hazardous waste container.

o Do not mix with incompatible waste streams.

e Decontamination:
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o Decontaminate glassware by rinsing with an appropriate solvent. Collect the rinse solvent
as hazardous waste.

» Final Disposal:

o All waste must be disposed of in accordance with local, state, and federal regulations.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on the disposal of carotenoid compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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